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Compound of Interest

Compound Name: GSK3787

Cat. No.: B1672385

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the dosage and administration of
GSK3787 for in vivo experiments, based on currently available preclinical data. GSK3787 is a
potent, selective, and irreversible antagonist of the Peroxisome Proliferator-Activated Receptor
delta (PPARJ).[1][2] It serves as a critical tool for investigating the physiological and
pathophysiological roles of PPARO.

Mechanism of Action

GSK3787 functions by covalently binding to a cysteine residue within the ligand-binding
domain of PPARJ, rendering it inactive.[3] This irreversible antagonism is highly selective for
PPARJ, with significantly lower or no measurable affinity for PPARa or PPARY.[1][2][4] This
selectivity allows for targeted investigation of PPARd-mediated signaling pathways. In cellular
and animal models, GSK3787 has been shown to effectively block the transcriptional activity of
PPARSJ, thereby inhibiting the expression of its target genes, such as Angptl4 and Adrp.[2][5][6]

Signaling Pathway of PPARO Antagonism by GSK3787
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for In Vivo
Administration of GSK3787]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1672385#gsk3787-dosage-and-administration-for-in-
vivo-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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